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Compound of Interest

Compound Name: N-Ethyl-N-isopropylaniline

Cat. No.: B1598960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of N-
Ethyl-N-isopropylaniline, a compound of interest in various research and development

applications. The following sections detail its molecular weight and chemical formula, presented

in a clear, tabular format for ease of reference.

Core Molecular Data
N-Ethyl-N-isopropylaniline is a tertiary amine characterized by the presence of an ethyl

group, an isopropyl group, and a phenyl group attached to a central nitrogen atom. Its

fundamental molecular attributes are summarized below.

Property Value Reference

Chemical Formula C₁₁H₁₇N [1][2][3][4]

Molecular Weight 163.26 g/mol [1][2][3][5]

IUPAC Name N-ethyl-N-propan-2-ylaniline [1][5]

CAS Number 54813-77-3 [2][4][5]
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The determination of the molecular formula and weight of a compound like N-Ethyl-N-
isopropylaniline follows a standard analytical workflow. High-resolution mass spectrometry

(HRMS) is a primary technique for accurately determining the molecular weight, while

elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen,

which is used to deduce the empirical and subsequently the molecular formula.

Workflow for Molecular Property Determination

N-Ethyl-N-isopropylaniline Sample

High-Resolution Mass Spectrometry (HRMS) Elemental Analysis (CHN)

Accurate Mass Data Elemental Composition (%)

Molecular Formula Calculation

Verified Molecular Weight & Formula
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Caption: Workflow for determining molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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